BE“GHE Foundational & Exploratory

Check Availability & Pricing

6-Methyl-5-nitroquinoline: A Comprehensive
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 6-Methyl-5-nitroquinoline

Cat. No.: B1293858

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physicochemical properties, synthesis,
and potential biological activities of 6-Methyl-5-nitroquinoline. The information is compiled for
researchers, scientists, and professionals involved in drug development and medicinal
chemistry.

Core Physicochemical Properties

6-Methyl-5-nitroquinoline, with the CAS number 23141-61-9, is a nitro-substituted
methylquinoline derivative. Its fundamental properties are summarized in the table below,
providing a quick reference for laboratory use and computational modeling.
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Property Value Source(s)
Molecular Formula C10HsN202 [1]
Molecular Weight 188.18 g/mol

Melting Point 116-120 °C

logP 2.4 (2]

Polar Surface Area 58.7 A2 [2]

Form Solid
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Synthesis and Purification

While a specific, detailed experimental protocol for the synthesis of 6-Methyl-5-nitroquinoline
is not readily available in the reviewed literature, a general method can be extrapolated from
standard nitration procedures for quinoline derivatives. The synthesis would likely involve the
direct nitration of 6-methylquinoline using a nitrating agent.

Hypothetical Experimental Protocol: Nitration of 6-
Methylquinoline

This protocol is a generalized procedure based on the nitration of similar aromatic compounds
and should be optimized for safety and yield.

Materials:
e 6-Methylquinoline
e Concentrated Sulfuric Acid (H2S0Oa4)

e Concentrated Nitric Acid (HNO3)
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e Ice

Sodium Bicarbonate (NaHCO3) solution

Dichloromethane (CHzCl2) or other suitable organic solvent

Anhydrous Sodium Sulfate (Na2S0a4)
Procedure:

o Preparation of the Nitrating Mixture: In a flask cooled in an ice bath, slowly add concentrated
nitric acid to concentrated sulfuric acid with constant stirring.

e Reaction: Dissolve 6-methylquinoline in a minimal amount of concentrated sulfuric acid in a
separate flask, also cooled in an ice bath. Slowly add the pre-cooled nitrating mixture
dropwise to the 6-methylquinoline solution, maintaining a low temperature (0-5 °C)
throughout the addition.

e Quenching: After the addition is complete, allow the reaction to stir at a low temperature for a
specified time, monitoring the reaction progress by thin-layer chromatography (TLC). Once
the reaction is complete, carefully pour the mixture over crushed ice.

o Neutralization and Extraction: Neutralize the acidic solution with a saturated sodium
bicarbonate solution until the pH is neutral or slightly basic. Extract the aqueous layer
multiple times with an organic solvent like dichloromethane.

e Drying and Concentration: Combine the organic extracts and dry over anhydrous sodium
sulfate. Filter and remove the solvent under reduced pressure to obtain the crude product.

Purification

The crude 6-Methyl-5-nitroquinoline can be purified using standard laboratory techniques.

o Recrystallization: Recrystallization from a suitable solvent system (e.g., ethanol/water) is a
common method for purifying solid organic compounds.[3]

e Column Chromatography: For higher purity, silica gel column chromatography using a non-
polar/polar solvent gradient (e.g., hexane/ethyl acetate) can be employed to separate the
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desired product from unreacted starting material and any isomeric byproducts.[4]

A general workflow for the synthesis and purification is depicted in the following diagram.

General Workflow for Synthesis and Purification

Synthesis
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Caption: Generalized workflow for the synthesis and purification of 6-Methyl-5-nitroquinoline.

Analytical Methods

High-performance liquid chromatography (HPLC) is a suitable method for the analysis of 6-
Methyl-5-nitroquinoline. A reverse-phase (RP) HPLC method with a mobile phase containing
acetonitrile (MeCN), water, and an acid modifier like phosphoric acid or formic acid (for MS
compatibility) can be used.[5]

Biological Activity and Potential Applications

Direct experimental data on the biological activity of 6-Methyl-5-nitroquinoline is limited in the
public domain. However, the broader class of nitroquinoline derivatives has been investigated
for various pharmacological activities.

o Antimicrobial Activity: Many quinoline derivatives, particularly those with nitro substitutions,
exhibit antimicrobial properties.[6] For instance, nitroxoline (8-hydroxy-5-nitroquinoline) is a
known antibacterial and antifungal agent.[7] It is plausible that 6-Methyl-5-nitroquinoline
may also possess some degree of antimicrobial activity, which would require experimental
validation.

e Anticancer Activity: Several nitroguinoline derivatives have demonstrated cytotoxic effects
against various cancer cell lines.[8] The mechanism of action for some of these compounds
is thought to involve the induction of oxidative stress and the inhibition of critical cellular
enzymes.[8] For example, 4-nitroquinoline-1-oxide is a well-known carcinogen that induces
DNA damage.[9] The anticancer potential of 6-Methyl-5-nitroquinoline remains to be
explored.

Given the lack of specific biological data, a proposed workflow for initial biological screening is
presented below.
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Caption: Proposed workflow for the initial biological evaluation of 6-Methyl-5-nitroquinoline.

Safety and Handling

6-Methyl-5-nitroquinoline is classified as a hazardous substance. According to the Globally
Harmonized System (GHS), it is toxic if swallowed, causes skin irritation, and causes serious
eye damage. Appropriate personal protective equipment (PPE), including gloves, safety
glasses, and a lab coat, should be worn when handling this compound. Work should be
conducted in a well-ventilated fume hood.

Conclusion

6-Methyl-5-nitroquinoline is a readily characterizable small molecule with potential for further
investigation in medicinal chemistry. While its physicochemical properties are well-documented,
its synthesis requires adaptation of general nitration protocols, and its biological activities are
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largely unexplored. This guide provides a foundational understanding of this compound to
encourage and support future research into its potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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